Tripropylamine
Tripropylamine
Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent.
Tripropylamine, also known as (N-C3H7)3N or NPR3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Tripropylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tripropylamine can be converted into perfluorotripropylamine. Tripropylamine has an ammoniacal and fishy taste.
Tripropylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by a propyl group.
Tripropylamine, also known as (N-C3H7)3N or NPR3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Tripropylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tripropylamine can be converted into perfluorotripropylamine. Tripropylamine has an ammoniacal and fishy taste.
Tripropylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by a propyl group.
Brand Name:
Vulcanchem
CAS No.:
102-69-2
VCID:
VC0089841
InChI:
InChI=1S/C9H21N/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3
SMILES:
CCCN(CCC)CCC
Molecular Formula:
C9H21N
Molecular Weight:
143.27 g/mol
Tripropylamine
CAS No.: 102-69-2
Main Products
VCID: VC0089841
Molecular Formula: C9H21N
Molecular Weight: 143.27 g/mol
| CAS No. | 102-69-2 |
|---|---|
| Product Name | Tripropylamine |
| Molecular Formula | C9H21N |
| Molecular Weight | 143.27 g/mol |
| IUPAC Name | N,N-dipropylpropan-1-amine |
| Standard InChI | InChI=1S/C9H21N/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3 |
| Standard InChIKey | YFTHZRPMJXBUME-UHFFFAOYSA-N |
| SMILES | CCCN(CCC)CCC |
| Canonical SMILES | CCCN(CCC)CCC |
| Boiling Point | 313 °F at 760 mm Hg (NTP, 1992) 156.0 °C 156 °C |
| Colorform | Water white liquid Colorless liquid |
| Density | 0.754 at 68 °F (USCG, 1999) 0.7558 @ 20 °C 0.754-0.760 |
| Flash Point | 98 °F (NTP, 1992) 105 °F (41 °C) OPEN CUP |
| Melting Point | -136.3 °F (NTP, 1992) -93.5 °C -93.5°C |
| Physical Description | Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent. Liquid Colourless to fishy liquid; Mild fishy aroma |
| Description | Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent. Tripropylamine, also known as (N-C3H7)3N or NPR3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Tripropylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tripropylamine can be converted into perfluorotripropylamine. Tripropylamine has an ammoniacal and fishy taste. Tripropylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by a propyl group. |
| Related CAS | 67846-20-2 (acetate salt) |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) 0.01 M 0.748 mg/mL at 25 °C Very soluble in ethyl ether and ethanol In water, 748 mg/l @ 25 °C Soluble in water Soluble (in ethanol) |
| Synonyms | tripropylammonium tripropylammonium acetate tripropylammonium hydrochloride tripropylammonium sulfate (1:1) |
| Vapor Density | 4.9 (NTP, 1992) (Relative to Air) 4.9 (Air= 1) |
| Vapor Pressure | less than 1 mm Hg at 68 °F (NTP, 1992) 1.51 mmHg 1.51 mm Hg @ 25 °C |
| PubChem Compound | 7616 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume